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For Researchers, Scientists, and Drug Development Professionals

Abstract
Desmedipham is a selective, systemic herbicide belonging to the phenyl-carbamate chemical

class.[1][2] It is primarily used for post-emergence control of a wide range of broadleaf weeds

in sugar beet cultivation.[3][4] Its mode of action involves the inhibition of photosynthesis at

Photosystem II (PSII), disrupting the electron transport chain and leading to the death of

susceptible plant species.[3] This technical guide provides an in-depth overview of

Desmedipham, including its chemical and physical properties, mechanism of action, herbicidal

efficacy, and detailed experimental protocols for its study.

Chemical and Physical Properties
Desmedipham is a colorless crystalline solid with the chemical formula C₁₆H₁₆N₂O₄ and a

molecular weight of 300.31 g/mol . It has a melting point of 120°C. Key physicochemical

properties of Desmedipham are summarized in the table below for easy reference.
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Property Value Unit

Molecular Formula C₁₆H₁₆N₂O₄

Molecular Weight 300.31 g/mol

Physical State Colorless crystals

Melting Point 120 °C

Water Solubility 7 mg/L (at 20°C)

Vapor Pressure 4 x 10⁻⁷ hPa (at 25°C)

Octanol-Water Partition

Coefficient (LogP)
3.38

Solubility in Acetone >200 g/L

Solubility in Methanol 187,000 mg/L

Solubility in Dichloromethane 19,900 mg/L

Solubility in Hexane 20 mg/L

Mechanism of Action: Inhibition of Photosystem II
Desmedipham's herbicidal activity stems from its ability to inhibit photosynthesis in susceptible

plants. Specifically, it targets and binds to the D1 protein within the Photosystem II (PSII)

complex located in the thylakoid membranes of chloroplasts. This binding action blocks the

electron flow from quinone A (QA) to quinone B (QB), effectively interrupting the photosynthetic

electron transport chain. The disruption of this process prevents the production of ATP and

NADPH, which are essential for CO₂ fixation and the subsequent synthesis of carbohydrates,

ultimately leading to plant death.

Start Materials:
- 3-Aminophenol

- Ethyl chloroformate
- Aniline

- Phosgene

Reaction 1: Synthesis of
Ethyl 3-hydroxyphenylcarbamate

Reaction 2: Synthesis of
Phenyl isocyanate

Final Reaction: Coupling

Intermediate 1

Intermediate 2

Purification:
- Recrystallization

Final Product:
Desmedipham
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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